Self-assembly of isomannide-based monoesters of C18-fatty acids and their cellular uptake studies†

RSC Advances Pub Date: 2016-07-19 DOI: 10.1039/C6RA05608C

Abstract

The self-assembling behavior of oleic, elaidic and stearic acid-isomannide glycolipids is revealed. Amongst these, oleic and elaidic acid-based isomannide lipids self-assembled to form microspheres which were efficiently taken up by cancer cell lines enabling their usage for drug delivery applications.

Graphical abstract: Self-assembly of isomannide-based monoesters of C18-fatty acids and their cellular uptake studies
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